Cas no 65052-89-3 (Benzenemethanamine, N-(4-nitrophenyl)-N-(phenylmethyl)-)

• Product Name: Benzenemethanamine, N-(4-nitrophenyl)-N-(phenylmethyl)-
• CAS No: 65052-89-3
• MF: C₂₀H₁₈N₂O₂
• MW: 318.369124889374
• CID: 409431
• PubChem ID: 11449964
• Update Time: 2025-04-19

Benzenemethanamine, N-(4-nitrophenyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(4-nitrophenyl)-N-(phenylmethyl)-
• N,N-dibenzyl-4-nitroaniline
• 65052-89-3
• SCHEMBL8537467
• DTXSID10466310

• Inchi： 1S/C20H18N2O2/c23-22(24)20-13-11-19(12-14-20)21(15-17-7-3-1-4-8-17)16-18-9-5-2-6-10-18/h1-14H,15-16H2
• InChI Key： WUFFTZHTOQZFSW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N(CC1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 318.13694
• Monoisotopic Mass: 318.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 46.38